Cas no 898766-97-7 (3-phenacylbenzoic Acid)

• Product Name: 3-phenacylbenzoic Acid
• CAS No: 898766-97-7
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• MDL: MFCD07700148
• CID: 1946162
• Update Time: 2025-07-01

3-phenacylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-phenacylbenzoic acid
• 3-(2-OXO-2-PHENYLETHYL)BENZOIC ACID
• AG-H-64825
• CTK5G4765
• KB-177473
• 3-phenacylbenzoic Acid

• MDL： MFCD07700148
• Inchi： 1S/C15H12O3/c16-14(12-6-2-1-3-7-12)10-11-5-4-8-13(9-11)15(17)18/h1-9H,10H2,(H,17,18)
• InChI Key： HTDCVDAWNDDIMJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 240.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 54.37000
• LogP: 2.81020

Additional information on 3-phenacylbenzoic Acid

Introduction to 3-phenacylbenzoic Acid (CAS No. 898766-97-7) and Its Emerging Applications in Chemical Biology

3-phenacylbenzoic acid, identified by the chemical identifier CAS No. 898766-97-7, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of phenacyl derivatives, which are known for their broad spectrum of applications ranging from pharmaceuticals to material science. The benzoic acid core of 3-phenacylbenzoic acid provides a scaffold that is amenable to further functionalization, making it a valuable intermediate in synthetic chemistry and drug discovery.

The molecular structure of 3-phenacylbenzoic acid consists of a phenyl ring substituted with an acyl group at the 3-position, which is further connected to an alkoxy group through an acetal linkage. This structural motif contributes to its solubility in both polar and non-polar solvents, facilitating its use in diverse experimental settings. The compound’s ability to interact with biological targets has led to its exploration as a potential therapeutic agent and as a tool compound in biochemical assays.

Recent research has highlighted the significance of 3-phenacylbenzoic acid in the development of novel bioactive molecules. Studies have demonstrated its efficacy as an inhibitor of certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. The phenacyl group, in particular, has been shown to modulate enzyme activity by binding to specific residues within the active site, thereby disrupting normal catalytic cycles.

In addition to its pharmacological potential, 3-phenacylbenzoic acid has been utilized in biochemical research as a probe molecule for understanding enzyme mechanisms. Its fluorescence properties, when coupled with appropriate detection methods, allow researchers to monitor enzymatic reactions in real-time. This has been particularly useful in studying kinases and other signaling enzymes that play critical roles in cellular communication and disease progression.

The synthesis of 3-phenacylbenzoic acid involves multi-step organic transformations, including condensation reactions, esterification, and purification techniques. Advanced synthetic methodologies have enabled the production of high-purity samples, which are essential for rigorous biological testing. The availability of well-characterized 3-phenacylbenzoic acid has facilitated its integration into high-throughput screening (HTS) platforms, where it can be rapidly tested against large libraries of biological targets.

One of the most compelling aspects of 3-phenacylbenzoic acid is its role in the development of targeted therapies. By modifying its structural features, researchers can fine-tune its binding affinity and selectivity towards specific biological targets. This approach has led to the discovery of novel analogs with enhanced pharmacological properties. For instance, derivatives of 3-phenacylbenzoic acid have shown promise in preclinical studies for their ability to inhibit overexpressed enzymes found in cancer cells without affecting normal cellular functions.

The growing interest in 3-phenacylbenzoic acid is also driven by its potential applications in material science. Its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and luminescent materials. These materials find applications in various industries, including electronics and renewable energy technologies.

As our understanding of biological systems continues to evolve, the demand for specialized compounds like 3-phenacylbenzoic acid is expected to rise. Ongoing research efforts are focused on expanding its chemical space through innovative synthetic strategies and exploring new biological applications. Collaborative initiatives between academia and industry are likely to accelerate the translation of these findings into tangible benefits for society.

In conclusion, 3-phenacylbenzoic acid (CAS No. 898766-97-7) represents a significant advancement in chemical biology, offering a unique combination of structural versatility and biological activity. Its role as a therapeutic agent, biochemical probe, and material component underscores its importance in modern scientific research. As new discoveries continue to emerge, this compound is poised to play an even greater role in shaping the future of medicine and technology.